Cas no 90826-58-7 ((1S,2'S,3'S,4'S)-3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,3''-dione)

• Product Name: (1S,2'S,3'S,4'S)-3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,3''-dione
• CAS No: 90826-58-7
• MF: C₂₄H₂₈O₄
• MW: 380.476727485657
• CID: 995141
• PubChem ID: 343166
• Update Time: 2024-03-01

(1S,2'S,3'S,4'S)-3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,3''-dione Chemical and Physical Properties

Names and Identifiers

• (1S,2'S,3'S,4'S)-3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,3''-dione
• Angelicolide
• (1S,2'S,3'S,4'S)-3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,
• Dispiro(isobenzofuran-1(3H),1'-cyclobutane-2',1''(3''H)-isobenzofuran)-3,3''-dione,6,6'',7,7''-tetrahydro-3',4'-dipropyl
• NSC 382182
• Dispiro[isobenzofuran-1(3H),1′-cyclobutane-2′,1′′(3′′H)-isobenzofuran]-3,3′′-dione, 6,6′′,7,7′′-tetrahydro-3′,4′-dipropyl-, (1′α,2′β,3′α,4′β)- (ZCI)
• rel-(1R,1′′R,3′R,4′R)-6,6′′,7,7′′-Tetrahydro-3′,4′-dipropyldispiro[isobenzofuran-1(3H),1′-cyclobutane-2′,1′′(3′′H)-isobenzofuran]-3,3′′-dione (ACI)
• E,E′-3,3′:8,8′-Diligustilide
• Dispiro(isobenzofuran-1(3H),1'-cyclobutane-2',1''(3''H)-isobenzofuran)-3,3''-dione, 6,6'',7,7''-tetrahydro-3',4'-dipropyl-
• SCHEMBL11987228
• CHEBI:173263
• Dispiro[isobenzofuran-1(3H),1'-cyclobutane-2',1''(3''H)-isobenzofuran]-3,3''-dione, 6,6'',7,7''-tetrahydro-3',4'-dipropyl-
• 3',4'-dipropyl-6,6'',7,7''-tetrahydro-3H,3''H-dispiro[2-benzofuran-1,1'-cyclobutane-2',1''-[2]benzofuran]-3,3''-dione
• dipropyldispiro[[?]]dione
• E,E'-3,3':8,8'-Diligustilide
• rel-(1R,1''R,3'R,4'R)-6,6'',7,7''-Tetrahydro-3',4'-dipropyldispiro[isobenzofuran-1(3H),1'-cyclobutane-2',1''(3''H)-isobenzofuran]-3,3''-dione
• DTXSID701101050
• AKOS040760095
• NSC-382182
• 90826-58-7
• NSC382182

• Inchi： 1S/C24H28O4/c1-3-9-19-20(10-4-2)24(18-14-8-6-12-16(18)22(26)28-24)23(19)17-13-7-5-11-15(17)21(25)27-23/h5-6,11-12,19-20H,3-4,7-10,13-14H2,1-2H3/t19-,20-,23+,24+/m0/s1
• InChI Key： LSDFCPDLBLFHAT-UWXQAFAOSA-N
• SMILES： C([C@H]1[C@H](CCC)[C@@]2(OC(=O)C3C=CCCC2=3)[C@@]21OC(=O)C1C=CCCC2=1)CC

Computed Properties

• Exact Mass: 380.19900
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 4.4

Experimental Properties

• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157°C
• Boiling Point: 663.4°C at 760 mmHg
• Flash Point: 350.5°C
• Refractive Index: 1.597
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 52.60000
• LogP: 4.71700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans